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Abstract

DPM-1001 has emerged as a promising investigational therapeutic for Wilson's disease, a rare
genetic disorder characterized by toxic copper accumulation. This small molecule exhibits a
dual mechanism of action, functioning as both a highly selective copper chelator and a potent
inhibitor of protein-tyrosine phosphatase 1B (PTP1B). Preclinical studies have demonstrated its
efficacy in reducing copper burden in key organs and rescuing cellular models from copper-
induced toxicity. This technical guide provides a comprehensive overview of DPM-1001,
including its mechanism of action, key quantitative data from preclinical studies, detailed
experimental protocols, and visualizations of relevant pathways and workflows to support
ongoing research and development efforts.

Introduction to DPM-1001

DPM-1001, chemically known as methyl 4-[7-hydroxy-10,13-dimethyl-3-({4-[(pyridin-2-
ylmethyl)amino]butyl}amino)hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl] pentanoate, is
an orally bioavailable small molecule that has shown significant potential in preclinical models
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of Wilson's disease.[1] Its unique chemical structure allows it to selectively bind and remove
excess copper, the primary pathogenic driver in Wilson's disease. Furthermore, its ability to
inhibit PTP1B, a negative regulator of insulin and leptin signaling, suggests potential metabolic
benefits, although its primary therapeutic target in the context of Wilson's disease is copper
chelation.[2] In May 2022, the U.S. Food and Drug Administration (FDA) granted Orphan Drug
designation to DPM-1001 for the treatment of Wilson's disease, highlighting its potential to
address a significant unmet medical need.

Mechanism of Action

DPM-1001's therapeutic effect in Wilson's disease is primarily attributed to its potent and
selective copper chelation activity. It binds to excess copper in the body, facilitating its excretion
and thereby reducing copper accumulation in tissues such as the liver and brain.[1][3] This "de-
coppering" action directly addresses the underlying pathology of Wilson's disease, which is
caused by mutations in the ATP7B gene leading to impaired copper excretion.[1]

In addition to its chelating properties, DPM-1001 is a non-competitive inhibitor of PTP1B.[3]
While this activity was initially explored for its anti-diabetic and anti-obesity potential, it may
also contribute to the overall therapeutic profile of the compound, though its direct relevance to
Wilson's disease pathology is still under investigation.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of DPM-
1001.
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Parameter Value

Reference

Copper (Cu) Binding

Dissociation Constant (Kd) 75 nM

Krishnan et al., Genes &

Development, 2018

PTP1B Inhibition

IC50 (30-min pre-incubation) 100 nM

Krishnan et al., J Biol Chem,
2018

IC50 (no pre-incubation) 600 nM

Krishnan et al., J Biol Chem,
2018

Table 1: In Vitro Binding and Inhibition Data for DPM-1001.
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Copper Level Percent
) Treatment .
Tissue (nglg dry Reduction vs. Reference
Group ] .
weight) Saline
Krishnan et al.,
) Wild-type Genes &
Liver ) ~10 -
(Saline) Development,
2018
Krishnan et al.,
Toxic Milk Mouse Genes &
_ ~250 -
(Saline) Development,
2018
Krishnan et al.,
Toxic Milk Mouse Genes &
~50 ~80%
(DPM-1001) Development,
2018
Krishnan et al.,
) Wild-type Genes &
Brain ) ~5 -
(Saline) Development,
2018
Krishnan et al.,
Toxic Milk Mouse 15 Genes &
(Saline) Development,
2018
Krishnan et al.,
Toxic Milk Mouse Genes &
~7 ~53%
(DPM-1001) Development,

2018

Table 2: In Vivo Efficacy of DPM-1001 in the Toxic Milk Mouse Model of Wilson's Disease.

Experimental Protocols
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In Vitro Cell Viability Assay in a Cellular Model of
Wilson's Disease

This protocol describes the methodology used to assess the ability of DPM-1001 to rescue
cells from copper-induced toxicity.

e Cell Line: HepG2 cells with siRNA-induced knockdown of ATP7B to mimic the cellular
phenotype of Wilson's disease.

e Reagents:

[¢]

DPM-1001

[¢]

Copper (II) sulfate (CuSQOa)

o

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

o

Cell culture medium and supplements

[¢]

siRNA targeting ATP7B

e Protocol:

o

Seed HepG2 cells in 96-well plates and transfect with ATP7B siRNA.
o After 24 hours, pre-incubate the cells with 2 uM DPM-1001 for 1 hour.[3]

o Introduce varying concentrations of CuSOa (ranging from 0 to 1.5 mM) to the cell culture
medium.[3]

o Incubate the cells for an additional 24 hours.
o Perform an MTT assay to determine cell viability.

o Measure the absorbance at the appropriate wavelength to quantify the formation of
formazan, which is proportional to the number of viable cells.

In Vivo Efficacy Study in the Toxic Milk Mouse Model
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This protocol outlines the in vivo study conducted to evaluate the efficacy of DPM-1001 in a
recognized animal model of Wilson's disease.

e Animal Model: C3He-Atp7btx-j "toxic milk" mice, which have a spontaneous mutation in the
Atp7b gene.

e Reagents:
o DPM-1001
o Saline solution (vehicle control)

e Protocol:

[e]

House male toxic milk mice (and wild-type controls) under standard laboratory conditions.

o Administer DPM-1001 orally at a dose of 5 mg/kg every third day for a duration of two
weeks.

o Administer saline to the control group using the same schedule.

o At the end of the treatment period, euthanize the animals and collect liver and brain
tissues.

o Measure copper levels in the tissue samples using inductively coupled plasma mass
spectrometry (ICP-MS).

o Collect fecal samples to assess the route of copper excretion.

Visualizations
Signaling Pathway of Copper Chelation by DPM-1001
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Caption: DPM-1001 chelates excess copper in tissues, forming a complex that is then excreted
via the feces.

Experimental Workflow for In Vivo Efficacy Assessment
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Caption: Workflow for evaluating the in vivo efficacy of DPM-1001 in a mouse model of
Wilson's disease.

Logical Relationship of DPM-1001's Dual Mechanism
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Caption: DPM-1001's primary therapeutic effect stems from copper chelation, leading to

reduced copper levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [DPM-1001: A Technical Guide for Wilson's Disease
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578887/docs#dpm-1001-a-technical-guide-for-
wilson-s-disease-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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